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Cat. No.: B159274 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
Testosterone isocaproate is a synthetic ester of testosterone, functioning as a prodrug to

enable sustained release of the parent hormone. By esterifying testosterone at the 17β-

hydroxyl group with isocaproic acid, the resulting compound exhibits increased lipophilicity,

which prolongs its absorption and metabolic half-life following intramuscular administration.

This guide provides a comprehensive technical overview of testosterone isocaproate,

including its chemical properties, pharmacokinetics, mechanism of action as a prodrug, and the

subsequent signaling pathways of the liberated testosterone. Detailed experimental

methodologies for its synthesis and analysis are presented, and key quantitative data are

summarized for reference. This document is intended to serve as a resource for professionals

in pharmaceutical research and development.

Introduction
Endogenous testosterone has a short plasma half-life, making it unsuitable for therapeutic use

without modification.[1] Prodrug strategies, specifically esterification, are employed to improve

its pharmacokinetic profile. Testosterone isocaproate is an androgen and anabolic steroid

that serves as a prodrug of testosterone.[2] The esterification of the testosterone molecule with

isocaproic acid (4-methylpentanoic acid) at the 17β-hydroxyl position increases its lipid

solubility.[1][3] This chemical modification allows for its formulation in an oil-based vehicle for

intramuscular depot injection, from which it is slowly released into the systemic circulation.[1][4]
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Once in circulation, testosterone isocaproate is hydrolyzed by endogenous esterase

enzymes, cleaving the isocaproate ester and releasing active testosterone.[3][5] This controlled

conversion provides a sustained release of testosterone, maintaining therapeutic

concentrations over an extended period and reducing the need for frequent dosing.[1][2]

Testosterone isocaproate is a component of the mixed testosterone ester preparation

Sustanon 250, which is used in testosterone replacement therapy (TRT) for male

hypogonadism.[6][7]

Chemical and Physical Properties
Testosterone isocaproate is a white to off-white crystalline powder. Its chemical structure

consists of the androstane steroid nucleus with an isocaproate ester at the C17β position. This

ester linkage is the key to its function as a prodrug.
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Property Value Reference(s)

IUPAC Name

[(8R,9S,10R,13S,14S,17S)-10,

13-dimethyl-3-oxo-

1,2,6,7,8,9,11,12,14,15,16,17-

dodecahydrocyclopenta[a]phe

nanthren-17-yl] 4-

methylpentanoate

[8]

Molecular Formula C₂₅H₃₈O₃ [8][9]

Molecular Weight 386.57 g/mol [1][9]

CAS Number 15262-86-9 [8]

SMILES

CC(C)CCC(=O)O[C@H]1CC[C

@@H]2[C@@]1(CC[C@H]3[C

@H]2CCC4=CC(=O)CC[C@]3

4C)C

[8]

InChIKey
PPYHLSBUTAPNGT-

BKWLFHPQSA-N
[8][10]

Hydrogen Bond Acceptors 3 [11]

Hydrogen Bond Donors 0 [11]

Rotatable Bonds 5 [11]

XLogP 6.27 [11]

Pharmacology
Mechanism of Action as a Prodrug
The therapeutic utility of testosterone isocaproate is entirely dependent on its in vivo

conversion to testosterone.[3] It is not biologically active itself until the ester bond is cleaved.[3]

Administration & Depot Formation: Testosterone isocaproate is dissolved in an oil vehicle

(e.g., sesame or cottonseed oil) and administered via deep intramuscular injection. Due to its

high lipophilicity, it forms a depot in the muscle or fatty tissue.[3][12]
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Slow Release: From this depot, the ester is slowly absorbed into the systemic circulation.[3]

[4] The rate of release is determined by the length of the ester chain; longer chains result in

slower release.[4]

Enzymatic Hydrolysis: Once in the bloodstream, ubiquitous esterase enzymes rapidly

hydrolyze the ester bond, releasing free, biologically active testosterone and the inert

isocaproic acid.[3][5][12]

Action of Free Testosterone: The released testosterone is then free to bind to androgen

receptors in target tissues to exert its physiological effects.[5][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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